Cas no 68787-52-0 (5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine)
68787-52-0 structure
Product Name:5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine
CAS No:68787-52-0
MF:C7H6N4S
MW:178.214338779449
MDL:MFCD00469439
CID:972070
PubChem ID:199037
Update Time:2025-04-19
5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine
- 5-(3-Pyridinyl)-1,3,4-thiadiazol-2-amine
- 5-Pyridin-3-yl-[1,3,4]thiadiazol-2-ylamine
- 5-pyridin-3-yl-1,3,4-thiadiazol-2-amine
- 2-amino-5-(3-pyridyl)-1,3,4-thiadiazole
- 2-amino-5-(pyridin-3-yl)-1,3,4-thiadiazole
- 5-(3-pyridyl)-1,3,4-thiadiazole-2-ylamine
- 5-[3]Pyridyl-[1,3,4]thiadiazol-2-ylamin
- 5-[3]pyridyl-[1,3,4]thiadiazol-2-ylamine
- NSC 513815
- DTXSID60276764
- SR-01000512754-1
- SCHEMBL170969
- MFCD00469439
- SY238412
- MLS000105664
- 5-(3-Pyridinyl)-1,3,4-thiadiazol-2-amine, AldrichCPR
- NSC513815
- AKOS000305103
- MLS000757209
- 68787-52-0
- SMR000102642
- A9139
- NSC-513815
- SR-01000512754
- Cambridge id 5307245
- 5-(3-pyridyl)-1,3,4-thiadiazol-2-amine
- BB 0216477
- EN300-02534
- EU-0017720
- FT-0755030
- AS-38714
- MCYHQUZTYSVDHW-UHFFFAOYSA-N
- Z119990274
- HMS2411J13
- CHEMBL1407896
- CS-0218945
- MLS004820327
- DB-185277
- BBL036356
- STK346832
- ALBB-002004
-
- MDL： MFCD00469439
- Inchi： 1S/C7H6N4S/c8-7-11-10-6(12-7)5-2-1-3-9-4-5/h1-4H,(H2,8,11)
- InChI Key： MCYHQUZTYSVDHW-UHFFFAOYSA-N
- SMILES： S1C(N)=NN=C1C1C=NC=CC=1
Computed Properties
- Exact Mass: 178.03100
- Monoisotopic Mass: 178.03131738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 92.9Ų
Experimental Properties
- Density: 1.412±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 237-238 ºC
- Solubility: Slightly soluble (1.3 g/l) (25 º C),
- PSA: 92.93000
- LogP: 1.76350
5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009945-500mg |
5-Pyridin-3-yl-[1,3,4]thiadiazol-2-ylamine |
68787-52-0 | 95% | 500mg |
2826CNY | 2021-05-07 | |
| Fluorochem | 043699-1g |
5-Pyridin-3-yl-1,3,4-thiadiazol-2-amine |
68787-52-0 | 95% | 1g |
￡127.00 | 2022-03-01 | |
| Fluorochem | 043699-2g |
5-Pyridin-3-yl-1,3,4-thiadiazol-2-amine |
68787-52-0 | 95% | 2g |
￡213.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009945-500mg |
5-Pyridin-3-yl-[1,3,4]thiadiazol-2-ylamine |
68787-52-0 | 95% | 500mg |
2826.0CNY | 2021-07-13 | |
| Chemenu | CM113854-5g |
5-pyridin-3-yl-1,3,4-thiadiazol-2-amine |
68787-52-0 | 95% | 5g |
$825 | 2021-08-06 | |
| TRC | P226625-250mg |
5-Pyridin-3-yl-1,3,4-thiadiazol-2-amine |
68787-52-0 | 250mg |
$ 310.00 | 2022-06-03 | ||
| TRC | P226625-500mg |
5-Pyridin-3-yl-1,3,4-thiadiazol-2-amine |
68787-52-0 | 500mg |
$ 515.00 | 2022-06-03 | ||
| TRC | P226625-1000mg |
5-Pyridin-3-yl-1,3,4-thiadiazol-2-amine |
68787-52-0 | 1g |
$ 825.00 | 2022-06-03 | ||
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BCS-24-5g |
5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine |
68787-52-0 | >95.00% | 5g |
¥6500.0 | 2023-09-19 | |
| Chemenu | CM113854-1g |
5-pyridin-3-yl-1,3,4-thiadiazol-2-amine |
68787-52-0 | 95% | 1g |
$*** | 2023-05-29 |
5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
68787-52-0 (5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine) Related Products
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- 35314-16-0(Ethyl-(5-pyridin-3-yl-[1,3,4]thiadiazol-2-yl)-amine)
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